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Compound of Interest

Compound Name: Abrucomstat

Cat. No.: B1246119 Get Quote

An in-depth exploration of the discovery, chemical synthesis, and analytical methodologies for

3-Nitrooxypropanol (3-NOP), a potent methane-mitigating compound.

Introduction
3-Nitrooxypropanol (3-NOP) is a synthetic organic compound that has garnered significant

attention in the fields of animal science and environmental research.[1] Its primary application

lies in its ability to reduce enteric methane emissions from ruminant livestock, a major

contributor to anthropogenic greenhouse gases.[1][2] This technical guide provides a

comprehensive overview of the discovery of 3-NOP, its chemical synthesis pathways, and the

experimental protocols used to evaluate its efficacy, tailored for researchers, scientists, and

drug development professionals.

Discovery and Development
The journey of 3-Nitrooxypropanol from a laboratory curiosity to a commercially viable feed

additive is a testament to targeted research and development aimed at addressing a pressing

environmental challenge.

Early Synthesis and Initial Identification
The first documented chemical synthesis of 3-Nitrooxypropanol was by Pattison and Brown in

1956. However, its potential as a methane mitigant was not realized until much later. The

development of 3-NOP for its current application began in earnest as part of the "Clean Cow"
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project initiated by DSM-Firmenich, with research commencing in 2008.[3] This project, led by

Maik Kindermann, was focused on understanding the molecular mechanisms of

methanogenesis in ruminants to identify inhibitory compounds.[3] The first successful trials

demonstrating the efficacy of 3-NOP were conducted in 2010. In 2012, a patent for the use of

3-NOP as a methane mitigant was granted to DSM Nutritional Products.

Mechanism of Action
3-NOP is the mononitrate ester of 1,3-propanediol and acts as a specific inhibitor of the

enzyme methyl-coenzyme M reductase (MCR). MCR catalyzes the final step in the biochemical

pathway of methanogenesis in archaea, the microorganisms responsible for methane

production in the rumen of cattle and other ruminants. By targeting MCR, 3-NOP effectively

blocks the formation of methane.

Chemical Synthesis of 3-Nitrooxypropanol
The synthesis of 3-NOP can be achieved through several chemical pathways. The two most

common starting materials are 1,3-propanediol and 3-halopropan-1-ols.

Synthesis from 1,3-Propanediol
A prevalent and scalable method for 3-NOP synthesis involves the direct nitration of 1,3-

propanediol.

This protocol is adapted from patented industrial-scale production methods.

Materials and Equipment:

Double-jacketed reactor

Dropping funnel

Stirrer

1,3-propanediol

Nitric acid (65%)
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Urea

Cold water (10-15°C)

Extraction and purification apparatus

Procedure:

Load nitric acid (4 equivalents based on 1,3-propanediol) into the double-jacketed reactor

and stir for 15 minutes at 20°C.

Add urea (0.3 molar equivalents) to the reactor and continue stirring for 30 minutes. Urea

acts as a nitrous acid scavenger.

Set the reactor jacket temperature to 70°C.

Using a dropping funnel, dose 1,3-propanediol (1 molar equivalent) into the acid over 15

minutes.

Stir the reaction mixture for 60 minutes.

Quench the reaction by pouring it onto cold water (10-15°C) to dilute the nitric acid.

The crude 3-NOP can then be extracted and purified.

Purification: For high-purity 3-NOP suitable for research purposes, flash column

chromatography is the recommended purification method.

Prepare a silica gel column.

Dissolve the crude 3-NOP oil in a minimal amount of a suitable solvent.

Load the dissolved sample onto the column.

Elute the column with a solvent system of Petroleum Ether/Ethyl Acetate (7:3).

Collect fractions and monitor by Thin Layer Chromatography (TLC) (Rf = 0.20 in Pet.

Ether/EtOAc 7:3).
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Synthesis from 3-Halopropan-1-ols
An alternative laboratory-scale synthesis involves the nucleophilic substitution of a halide with a

nitrate group using silver nitrate.

Materials and Equipment:

Reaction flask

Stirrer

Syringe

Silver nitrate (AgNO₃)

Acetonitrile (CH₃CN)

3-Iodo-propan-1-ol

Celite

Apparatus for filtration and concentration under reduced pressure

Flash chromatography equipment

Procedure:

To a solution of silver nitrate (5.34 g, 31.11 mmol) in acetonitrile (100 ml), add 3-iodo-propan-

1-ol (2.6 ml, 4.90 g, 26.33 mmol) via syringe.

Stir the reaction mixture at room temperature for 48 hours, protected from light.

Filter the reaction mixture over Celite to remove the precipitated silver salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the residual oil by flash chromatography (Petroleum Ether/EtOAc 7:3) to yield 3-

nitrooxypropanol as a brown oil.
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Diagram of Synthesis Pathways
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Caption: Chemical synthesis pathways for 3-Nitrooxypropanol.

Efficacy and Quantitative Data
Numerous in vivo studies have demonstrated the efficacy of 3-NOP in reducing enteric

methane emissions in ruminants. The level of reduction is influenced by factors such as

dosage, diet composition, and the type of ruminant.

Methane Reduction in Dairy Cattle
Meta-analyses of multiple studies have shown that 3-NOP supplementation consistently

reduces methane emissions in dairy cows by an average of 30%. The reduction can range from

22% to over 40% depending on the specific conditions of the study.
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Dosage (mg/kg of feed DM) Methane Reduction (%) Reference

40 22 Melgar et al., 2020

60 25-30
Hristov et al., 2015; Melgar et

al., 2020

80 30 Melgar et al., 2020

100 35-40 Melgar et al., 2020

150 40 Melgar et al., 2020

200 40 Melgar et al., 2020

Methane Reduction in Beef Cattle
In beef cattle, 3-NOP has shown even higher efficacy in some cases, particularly in feedlot

cattle fed high-grain diets, with reductions of up to 80% reported.

Diet Type Dosage (mg/kg DM)
Methane Reduction

(%)
Reference

High-Forage 150-200 17-26 Demonstration Project

High-Grain (Finishing) 125 31-80 Demonstration Project

Barley-based

Finishing
125 ~70 Demonstration Project

Experimental Protocols for Efficacy Evaluation
The evaluation of 3-NOP's efficacy in reducing methane emissions requires rigorous and

standardized experimental protocols.

In Vivo Trial Design in Dairy Cattle
A typical in vivo efficacy study in dairy cattle follows a randomized complete block design.

Protocol Outline:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Selection: A cohort of lactating dairy cows is selected and blocked based on factors

such as days in milk, milk yield, and baseline enteric methane emissions.

Adaptation Period: The animals are adapted to a common basal diet for a period of 2 to 3

weeks.

Covariate Period: Baseline measurements of methane emissions, dry matter intake (DMI),

and milk production are collected for all animals.

Treatment Period: Cows are randomly assigned to either a control group (receiving a

placebo) or a treatment group (receiving the basal diet supplemented with 3-NOP at a

specified dosage). This period typically lasts for several weeks to months.

Data Collection: Methane emissions are measured using specialized equipment. DMI, milk

yield, and milk composition are recorded daily. Rumen fluid samples may also be collected to

analyze fermentation parameters.

Statistical Analysis: Data are analyzed using mixed models to determine the effect of the 3-

NOP treatment, accounting for the blocking and repeated measures over time.

Methane Measurement Techniques
Accurate measurement of enteric methane emissions is critical for evaluating the efficacy of 3-

NOP.

Respiration Chambers: Considered the "gold standard," these enclosed chambers allow for

the precise measurement of total gas exchange. However, they are expensive and can alter

animal behavior.

GreenFeed System (C-Lock Inc.): This is a non-intrusive system that measures methane and

carbon dioxide fluxes from individual animals in a feed station. It is widely used in research

due to its practicality and good correlation with respiration chamber measurements.

Diagram of Experimental Workflow
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Caption: A typical experimental workflow for an in vivo efficacy trial of 3-NOP.
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Conclusion
3-Nitrooxypropanol represents a significant advancement in the mitigation of enteric methane

emissions from livestock. Its well-defined mechanism of action, coupled with multiple scalable

synthesis routes and proven efficacy, makes it a valuable tool for sustainable agriculture. This

technical guide provides a foundational understanding of the key scientific and technical

aspects of 3-NOP, from its discovery and synthesis to its evaluation in ruminants. Continued

research and development in this area will be crucial for optimizing its application and

contributing to a more environmentally friendly livestock industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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